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Compound of Interest

Compound Name: Lincomycin-d3

Cat. No.: B15143663 Get Quote

This technical guide provides an in-depth overview for researchers, scientists, and drug

development professionals on the procurement and application of Lincomycin-d3. This stable

isotope-labeled internal standard is crucial for accurate quantification in analytical and

pharmacokinetic studies.

Selecting a Reputable Supplier for Lincomycin-d3
The integrity of research data is fundamentally linked to the quality of the reagents used. For

isotopically labeled compounds like Lincomycin-d3, purity and isotopic enrichment are

paramount. The following table summarizes key data points from various suppliers to aid in the

selection process. Researchers are advised to request a certificate of analysis (CoA) before

purchase to verify lot-specific data.[1]
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Supplier
Product
Number

Purity
Isotopic
Purity

Molecular
Formula

CAS
Number
(Unlabeled)

Smolecule S14246091
>99% (d3

purity)
Not specified

C18H31D3N

2O6S
Not specified

Biosynth FL174999 Not specified Not specified
C18H31D3N

2O6S
Not specified

Veeprho Not specified Not specified Not specified Not specified Not specified

Acanthus

Research
LIN-12-005 Not specified Not specified

C18H31D3N

2O6S
154-21-2

LabSolutions Not specified ≥95% Not specified
C18H31D3N

2O6S
154-21-2

MedchemExp

ress
Not specified Not specified Not specified Not specified Not specified

Clearsynth CS-T-93810 Not specified Not specified
C18H31D3N

2O6S
154-21-2

Santa Cruz

Biotechnolog

y

Not specified ≥95% Not specified
C18H31D3N

2O6S
154-21-2

LGC

Standards
L466202

98.48%

(ELSD)
>99.9%

C18H31D3N

2O6S
Not specified

Note: "Not specified" indicates that the information was not readily available on the product

page. It is crucial to request this information from the supplier.

A logical workflow for selecting a suitable supplier is outlined in the diagram below.
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Workflow for Selecting a Lincomycin-d3 Supplier

Identify Potential Suppliers

Request and Review
Certificates of Analysis (CoA)

Evaluate Purity and
Isotopic Enrichment

Compare Pricing
and Availability

Assess Supplier
Reputation and Support

Make Final Selection
and Procure

Click to download full resolution via product page

Workflow for selecting a Lincomycin-d3 supplier.

Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
Lincomycin, and by extension its deuterated analog, functions by inhibiting protein synthesis in

susceptible bacteria.[2][3][4] It specifically binds to the 23S ribosomal RNA of the 50S subunit

of the bacterial ribosome.[2][5] This binding event interferes with the peptidyl transferase

center, blocking the exit tunnel for the nascent polypeptide chain and thereby halting protein

elongation.[2] This ultimately leads to the cessation of bacterial growth and proliferation.[2]
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The following diagram illustrates the signaling pathway of Lincomycin's mechanism of action.

Mechanism of Action of Lincomycin
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Lincomycin inhibits bacterial protein synthesis.

Experimental Protocol: Quantification of
Lincomycin in Plasma using LC-MS/MS with
Lincomycin-d3 as an Internal Standard
Lincomycin-d3 is an ideal internal standard for the quantification of Lincomycin in biological

matrices due to its similar chemical properties and distinct mass.[6][7] The following is a

generalized protocol for its use in a plasma sample.

Materials:
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Lincomycin-d3 (as internal standard)

Lincomycin (for calibration curve)

Plasma sample

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Water (LC-MS grade)

Microcentrifuge tubes

Vortex mixer

Centrifuge

LC-MS/MS system

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of Lincomycin-d3 in methanol at a concentration of 1 mg/mL.

Prepare a stock solution of Lincomycin in methanol at a concentration of 1 mg/mL. From

this, create a series of working standards for the calibration curve.

Sample Preparation:

To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of the Lincomycin-d3
working solution (e.g., 5 mg/L in methanol).[6]

Vortex the mixture for 15 seconds.

Add 300 µL of methanol containing 0.1% formic acid to precipitate proteins.[6][8]
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Vortex vigorously for 30 seconds.

Centrifuge at 10,000 x g for 10 minutes at 4°C.[8]

Transfer the supernatant to a clean tube.

Dilute the supernatant as needed (e.g., 1:4) with water containing 0.1% formic acid before

injection.[8]

LC-MS/MS Analysis:

Liquid Chromatography:

Use a C18 reverse-phase column.

Employ a gradient elution with mobile phase A (e.g., 0.1% formic acid in water) and

mobile phase B (e.g., 0.1% formic acid in acetonitrile).[8]

Mass Spectrometry:

Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

Use Multiple Reaction Monitoring (MRM) to detect the transitions for both Lincomycin

and Lincomycin-d3.

Lincomycin: Monitor the transition of the parent ion to a specific product ion.

Lincomycin-d3: Monitor the transition of the deuterated parent ion to its

corresponding product ion. The mass-to-charge ratio (m/z) for Lincomycin-d3 will be

higher than that of unlabeled Lincomycin due to the three deuterium atoms.[6]

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Lincomycin to Lincomycin-
d3 against the concentration of the Lincomycin standards.

Determine the concentration of Lincomycin in the plasma samples by interpolating their

peak area ratios from the calibration curve.
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The experimental workflow is depicted in the diagram below.

Experimental Workflow for LC-MS/MS Analysis
Prepare Stock Solutions

(Lincomycin & Lincomycin-d3)
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(Methanol)
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Supernatant

LC-MS/MS Analysis
(MRM Mode)

Data Analysis
(Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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